Cas no 1429421-94-2 (Benzoic acid, 2-bromo-4-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester)

• Product Name: Benzoic acid, 2-bromo-4-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester
• CAS No: 1429421-94-2
• MF: C₁₃H₁₆BrNO₄
• MW: 330.174443244934
• MDL: MFCD28402894
• CID: 4604100
• Update Time: 2025-11-05

Benzoic acid, 2-bromo-4-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-bromo-4-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester
• Methyl 2-bromo-4-((tert-butoxycarbonyl)amino)benzoate

• MDL： MFCD28402894
• Inchi： 1S/C13H16BrNO4/c1-13(2,3)19-12(17)15-8-5-6-9(10(14)7-8)11(16)18-4/h5-7H,1-4H3,(H,15,17)
• InChI Key： UWZZMPPFDCZLAA-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(OC(C)(C)C)=O)C=C1Br

Additional information on Benzoic acid, 2-bromo-4-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester

Benzoic acid, 2-bromo-4-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester (CAS No. 1429421-94-2): A Comprehensive Overview

Benzoic acid, 2-bromo-4-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, identified by its CAS number CAS No. 1429421-94-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their versatile applications in medicinal chemistry, particularly in the synthesis of biologically active agents. Its unique structural features, including a brominated benzoic acid core and an amide functionality, make it a valuable intermediate in the creation of more complex pharmacological entities.

The< strong>benzoic acid moiety is a well-documented component in medicinal chemistry, renowned for its antimicrobial and anti-inflammatory properties. The introduction of a< strong>bromo substituent at the 2-position enhances the electrophilicity of the aromatic ring, facilitating further functionalization through various chemical reactions. This modification is particularly useful in constructing more intricate molecular architectures.

The presence of an< strong>[(1,1-dimethylethoxy)carbonyl]amino group at the 4-position adds another layer of complexity to this compound. This protecting group is commonly employed in peptide synthesis and drug development to shield reactive amine functionalities during synthetic procedures. The methyl ester group at the end of the molecule further contributes to its reactivity, allowing for facile hydrolysis to yield a free carboxylic acid or amidation to introduce additional biological activity.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. The< strong>benzoic acid derivative described here has shown promise in several preclinical studies as a potential lead compound for drugs targeting neurological disorders. Its ability to interact with various biological targets makes it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in numerous diseases, making them attractive therapeutic targets. The< strong>bromo and< strong>[[(1,1-dimethylethoxy)carbonyl]amino] groups provide multiple sites for interaction with kinase active sites, potentially leading to the development of highly specific inhibitors.

Additionally, this compound has been explored as a precursor in the synthesis of more complex molecules with enhanced pharmacological properties. Researchers have leveraged its structural features to develop derivatives with improved solubility, bioavailability, and target specificity. These advancements highlight the importance of< strong>CAS No. 1429421-94-2 as a building block in modern drug discovery.

The< strong>methyl ester functionality offers another avenue for further chemical manipulation. By hydrolyzing this group, chemists can generate a free carboxylic acid moiety, which can then be coupled with other pharmacophores to create novel compounds. This flexibility makes it an invaluable intermediate in synthetic organic chemistry.

The< strong>Benzoic acid derivative has also been investigated for its potential role in addressing metabolic disorders. Emerging research suggests that compounds with similar structural motifs may influence metabolic pathways by modulating enzyme activity or receptor binding. These findings underscore the compound's multifaceted applications in pharmaceutical research.

In conclusion, CAS No. 1429421-94-2, corresponding to< strong>Benzoic acid, 2-bromo-4-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, represents a significant advancement in medicinal chemistry. Its unique structural features and versatile reactivity make it a valuable tool for researchers developing new therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.